Cas no 51030-13-8 (Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-)
51030-13-8 structure
Product Name:Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-
CAS No:51030-13-8
MF:C13H9N3O6S
MW:335.292061567307
CID:384628
PubChem ID:352620
Update Time:2025-04-19
Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-
- NSC-527242
- 51030-13-8
- NSC527242
- DTXSID70326360
- 2-[(4-Methylphenyl)sulfanyl]-1,3,5-trinitrobenzene
-
- Inchi: 1S/C13H9N3O6S/c1-8-2-4-10(5-3-8)23-13-11(15(19)20)6-9(14(17)18)7-12(13)16(21)22/h2-7H,1H3
- InChI Key: WZGRPOBHHWBCPF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 335.02127
- Monoisotopic Mass: 335.02120619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 163Ų
Experimental Properties
- PSA: 129.42
Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro- Related Literature
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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